Cas no 69159-49-5 (1-benzhydryl-N-methyl-azetidin-3-amine)

• Product Name: 1-benzhydryl-N-methyl-azetidin-3-amine
• CAS No: 69159-49-5
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• MDL: MFCD01665356
• CID: 836464
• PubChem ID: 50319
• Update Time: 2025-09-25

1-benzhydryl-N-methyl-azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-N-methylazetidin-3-amine
• 1-(Diphenylmethyl)-N-methyl-3-azetidinamine
• 1-Benzhydryl-N-methyl-3-azetidinamine
• 1-Diphenylmethyl-(3-methylamino)azetidine
• 3-Azetidinamine, 1-(diphenylmethyl)-N-methyl-
• 1-(Diphenylmethyl)-3-(methylamino)azetidine
• 1-(Diphenylmethyl)-N-methylazetidin-3-amine
• 1-benzhydryl-N-methyl-azetidin-3-amine
• J-504221
• (1-Benzhydryl-azetidin-3-yl)-methyl-amine
• AKOS015850994
• 1-benzhydryl-3-(methylamino)azetidine
• PB12943
• A836373
• AM807700
• N-(1-Benzhydrylazetidin-3-yl)-N-methylamine
• AS-32635
• DTXSID50988869
• MFCD01665356
• SY097673
• CS-0052822
• FQFKVNTZBGKHLL-UHFFFAOYSA-N
• 69159-49-5
• CHEMBL3228188
• SCHEMBL1221639
• FT-0653644
• 1-(diphenylmethyl)-N-methyl-azetidin-3-amine
• DB-074129

• MDL： MFCD01665356
• Inchi： 1S/C17H20N2/c1-18-16-12-19(13-16)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16-18H,12-13H2,1H3
• InChI Key： FQFKVNTZBGKHLL-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC(C1)NC

Computed Properties

• Exact Mass: 252.162648646g/mol
• Monoisotopic Mass: 252.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 349 ºC
• Flash Point: 129 ºC